Cas no 790207-00-0 (ethyl 5-(2-aminoethyl)-1,2,4-oxadiazole-3-carboxylate)

• Product Name: ethyl 5-(2-aminoethyl)-1,2,4-oxadiazole-3-carboxylate
• CAS No: 790207-00-0
• MF: C₇H₁₁N₃O₃
• MW: 185.180541276932
• CID: 828114
• PubChem ID: 10419889
• Update Time: 2025-04-19

ethyl 5-(2-aminoethyl)-1,2,4-oxadiazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-(2-aminoethyl)-1,2,4-oxadiazole-3-carboxylate
• 5-(2-Amino-ethyl)-[1,2,4]oxadiazole-3-carboxylic acid ethyl ester
• AG-L-19824
• AK-50885
• ANW-53064
• CTK5E6344
• MolPort-009-199-893
• SBB090272
• SureCN6323045
• AKOS005146375
• SCHEMBL6323045
• AM20100786
• DTXSID60439559
• 790207-00-0
• FT-0754304
• A15811
• DB-026586
• ethyl5-(2-aminoethyl)-1,2,4-oxadiazole-3-carboxylate

• MDL： MFCD11227254
• Inchi： 1S/C7H11N3O3/c1-2-12-7(11)6-9-5(3-4-8)13-10-6/h2-4,8H2,1H3
• InChI Key： PFCATDAIDKUEFO-UHFFFAOYSA-N
• SMILES： O1C(CCN)=NC(C(=O)OCC)=N1

Computed Properties

• Exact Mass: 185.08004122g/mol
• Monoisotopic Mass: 185.08004122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 91.2Ų

Experimental Properties

• Density: 1.238